Cas no 99295-79-1 (5-Methyl-D-tryptophan)

• Product Name: 5-Methyl-D-tryptophan
• CAS No: 99295-79-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD09841957
• CID: 802370
• PubChem ID: 853443
• Update Time: 2025-06-17

5-Methyl-D-tryptophan Chemical and Physical Properties

Names and Identifiers

• D-Tryptophan, 5-methyl-
• 5-METHYL-D-TRYPTOPHAN
• D-5-Methyltryptophan
• A858483
• (R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoicacid
• (R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
• AKOS025287279
• 99295-79-1
• 5-Methyl-D-tryptophan (H-D-Trp(5-Me)-OH)
• MFCD01677297
• DTXSID40357429
• SCHEMBL7614399
• CHEBI:52525
• CS-W000583
• MFCD09841957
• AS-41984
• Q27123484
• (2R)-2-amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
• 5-Methyl-D-tryptophan

• MDL： MFCD09841957
• Inchi： 1S/C12H14N2O2/c1-7-2-3-11-9(4-7)8(6-14-11)5-10(13)12(15)16/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)/t10-/m1/s1
• InChI Key： HUNCSWANZMJLPM-SNVBAGLBSA-N
• SMILES： OC([C@@H](CC1=CNC2C=CC(C)=CC1=2)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 455.1 °C at 760 mmHg
• Flash Point: 229.1 °C
• PSA: 79.11000
• LogP: 2.13100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives